Cas no 1692040-79-1 (Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)-
• CAS No: 1692040-79-1
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5283415
• Update Time: 2025-06-14

Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)-

• Inchi： 1S/C11H21Cl/c1-10(2,3)5-4-6-11(9-12)7-8-11/h4-9H2,1-3H3
• InChI Key： TUTWEIJABQBARS-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCCC(C)(C)C)CC1

Additional information on Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)-

Comprehensive Overview of Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)- (CAS No. 1692040-79-1)

Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)- (CAS No. 1692040-79-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the cyclopropane family, which is known for its highly strained three-membered ring structure. The presence of a chloromethyl group and a 4,4-dimethylpentyl substituent makes this molecule particularly interesting for researchers and industrial applications.

In the realm of organic chemistry, cyclopropane derivatives are often studied for their reactivity and stability. The 1-(chloromethyl)-1-(4,4-dimethylpentyl)- variant is no exception. Its molecular structure combines the strain energy of the cyclopropane ring with the steric bulk of the 4,4-dimethylpentyl group, creating a compound that is both challenging and rewarding to work with. Researchers are particularly interested in how these structural features influence the compound's physical and chemical properties, such as boiling point, solubility, and reactivity with other chemicals.

One of the most frequently asked questions about Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)- is its potential applications. While the compound is still under investigation, preliminary studies suggest it could be useful in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical sectors. The chloromethyl group, for instance, is a versatile functional group that can undergo further chemical transformations, making it a valuable building block in organic synthesis. Additionally, the 4,4-dimethylpentyl moiety may contribute to the lipophilicity of the molecule, which could be beneficial in drug design.

Another area of interest is the compound's stability under various conditions. Given the inherent strain in the cyclopropane ring, questions often arise about how Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)- behaves when exposed to heat, light, or reactive environments. Studies have shown that the compound exhibits moderate stability, but precautions should still be taken during storage and handling to prevent degradation. This is particularly relevant for industries that rely on consistent quality and performance of chemical reagents.

The synthesis of Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)- is another topic of frequent inquiry. While the exact synthetic route may vary depending on the desired purity and scale, most methods involve the reaction of a cyclopropane precursor with appropriate reagents to introduce the chloromethyl and 4,4-dimethylpentyl groups. Researchers are continually exploring more efficient and sustainable methods to produce this compound, aligning with the growing demand for green chemistry practices.

In recent years, the compound has also been discussed in the context of advanced materials. Its unique structure could potentially be leveraged in the development of novel polymers or coatings with specific properties. For example, the cyclopropane ring might impart rigidity to a polymer backbone, while the 4,4-dimethylpentyl group could enhance solubility or compatibility with other materials. These possibilities make Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)- a compound worth watching in the materials science community.

From a regulatory standpoint, Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)- is not currently classified under any restrictive categories, which facilitates its use in research and industrial applications. However, as with any chemical compound, proper safety measures should be observed during handling and disposal. This includes using appropriate personal protective equipment (PPE) and adhering to local regulations regarding chemical use.

In summary, Cyclopropane, 1-(chloromethyl)-1-(4,4-dimethylpentyl)- (CAS No. 1692040-79-1) is a fascinating compound with a wide range of potential applications. Its unique structural features, including the cyclopropane ring, chloromethyl group, and 4,4-dimethylpentyl substituent, make it a valuable subject of study in organic chemistry, pharmaceuticals, and materials science. As research continues, we can expect to uncover even more uses for this versatile molecule.